![molecular formula C16H14ClNO3 B2542255 2-Chloro-6-(3-phenylpropanamido)benzoic acid CAS No. 1411019-78-7](/img/structure/B2542255.png)
2-Chloro-6-(3-phenylpropanamido)benzoic acid
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Overview
Description
2-Chloro-6-(3-phenylpropanamido)benzoic acid is a useful research compound. Its molecular formula is C16H14ClNO3 and its molecular weight is 303.74. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
- The synthesis and characterization of related compounds, such as 2-benzoyl-N-(4-chlorophenyl)-3-oxo-3-phenylpropanamide, have been conducted using X-ray diffraction, IR, NMR, and UV-Vis spectra. These studies reveal insights into the optimized molecular structure, vibrational frequencies, and electronic properties, including energies and band gap energies. Frontier molecular orbitals, molecular electrostatic potential, and non-linear optical properties have also been analyzed, providing a comprehensive understanding of the compound's physical and chemical properties (Demir et al., 2016).
Biological Activity
- Research on related benzoic acid derivatives has shown significant anti-inflammatory, antiproliferative, and antimicrobial activities. For instance, studies on fused pyrimidine derivatives derived from 2-amino-5-chlorobenzoic acid have demonstrated their effectiveness against various cell lines and microorganisms, indicating the potential for therapeutic applications (Vachala et al., 2011).
Material Science Applications
- Benzoic acid derivatives have been investigated for their roles in the formation of multilayered structures and complexes with metal ions, showcasing their utility in materials science. For example, polymerizable benzoic acid derivatives have been used to create complex structures with potential applications in nanotechnology and materials engineering (Kishikawa et al., 2008).
Environmental and Water Purification Studies
- The photocatalytic degradation of organic pollutants in water using titanium dioxide suspensions has been studied, with benzoic acid and its derivatives serving as model compounds. These studies highlight the potential of such compounds in environmental remediation and the purification of water resources (Matthews, 1990).
Safety and Hazards
Properties
IUPAC Name |
2-chloro-6-(3-phenylpropanoylamino)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClNO3/c17-12-7-4-8-13(15(12)16(20)21)18-14(19)10-9-11-5-2-1-3-6-11/h1-8H,9-10H2,(H,18,19)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRDDGGFVMOMBOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCC(=O)NC2=C(C(=CC=C2)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.